O-Desmethyl Midostaurin

• Molecular Formula: C34H28N4O4
• Molecular Weight: 556.6 g/mol
• InChI: InChI=1S/C34H28N4O4/c1-34-31(39)24(36(2)33(41)18-10-4-3-5-11-18)16-25(42-34)37-22-14-8-6-12-19(22)27-28-21(17-35-32(28)40)26-20-13-7-9-15-23(20)38(34)30(26)29(27)37/h3-15,24-25,31,39H,16-17H2,1-2H3,(H,35,40)/t24-,25+,31-,34+/m1/s1
• InChIKey: PXOCRDZEEXVZQC-KPIUUKTRSA-N

O-Desmethyl Midostaurin (CGP62221) Overview

O-Desmethyl Midostaurin (also known as CGP62221, O-Desmethyl PKC412, CAS 740816-86-8) is the primary active metabolite of the multi-kinase inhibitor Midostaurin, formed via cytochrome P450-mediated O-demethylation [1]. It is a potent indolocarbazole-based inhibitor targeting FLT3, KIT, PKC, VEGFR2, and other kinases implicated in acute myeloid leukemia (AML) and systemic mastocytosis (SM) [2]. Unlike its parent drug, CGP62221 accumulates to substantial plasma levels in humans and contributes significantly to the overall pharmacodynamic activity of Midostaurin therapy [3].

Workflow Active Metabolite Reference Standard

Selection O-Desmethyl Metabolite of Midostaurin

Use Context Multi-Kinase Research Tool & CYP3A4 Pathway Probe

• [1] PubChem. O-Desmethyl Midostaurin (CID 11261445). View Source
• [2] DrugBank. Metabolite CGP 62221 (DBMET01441). View Source
• [3] He H, et al. Drug Metab Dispos. 2017. (Midostaurin Absorption, Metabolism, and Excretion). View Source

O-Desmethyl Midostaurin vs. Midostaurin and CGP52421

Substituting O-Desmethyl Midostaurin with the parent compound Midostaurin or the alternative metabolite CGP52421 in experimental systems is scientifically invalid due to profound differences in target engagement, cellular potency, and pharmacokinetic behavior [1]. While Midostaurin and CGP62221 share a similar broad kinase selectivity profile, CGP62221 demonstrates distinct potency against specific kinases (e.g., reduced LCK inhibition) [2]. Critically, CGP62221 is far more potent than CGP52421 in cellular proliferation assays (approx. 14-fold) and uniquely inhibits KIT-driven mast cell growth [3]. Furthermore, the plasma half-life of CGP62221 (33.4 hours) and its steady-state accumulation differ markedly from both Midostaurin (20.3 hours) and the long-acting CGP52421 (495 hours) [4]. These quantitative divergences render simple interchangeability untenable for accurate mechanistic, pharmacokinetic, or pharmacodynamic studies.

Midostaurin (Parent Drug)

Parent drug may exhibit divergent cellular FLT3 potency and tissue distribution; direct substitution can alter assay endpoint profiles.

CGP52421 (7-Hydroxy Metabolite)

7-Hydroxy metabolite shows significantly lower FLT3 potency and limited anti-proliferative activity; functional outcomes in mast cell models may not replicate.

CGP52421 Epimers

Epimeric forms display distinct kinase selectivity profiles and weaker inhibition across most targets; pathway interpretation may shift.

• [1] Manley PW, et al. Biochemistry. 2018;57(38):5576-5590. Comparison of the Kinase Profile of Midostaurin (Rydapt) with That of Its Predominant Metabolites. View Source
• [2] Manley PW, et al. Blood. 2017;130(Suppl 1):1383. Comparison of the Profile of the AML Drug Midostaurin (Rydapt®) As a Kinase Inhibitor with Those of Its Predominant Primary Human Metabolites. View Source
• [3] Peter B, et al. Leukemia. 2016;30(2):464-472. Target interaction profiling of midostaurin and its metabolites in neoplastic mast cells predicts distinct effects on activation and growth. View Source
• [4] He H, et al. Drug Metab Dispos. 2025. Midostaurin, a Novel Protein Kinase Inhibitor for the Treatment of Acute Myelogenous Leukemia: Insights from Human Absorption, Metabolism, and Excretion Studies. View Source

O-Desmethyl Midostaurin Quantitative Comparison

Relative Potency in FLT3-ITD Cellular Proliferation Assays

In proliferation assays using cells expressing FLT3 internal tandem duplication (FLT3-ITD), O-Desmethyl Midostaurin (CGP62221) demonstrated potency equivalent to the parent compound Midostaurin [1]. In contrast, the alternative major metabolite CGP52421 was approximately 10-fold less potent in the same assay system, establishing CGP62221 as a primary driver of FLT3 inhibition alongside the parent drug [1]. Additional PK/PD analysis corroborates this, assigning relative potency values of 1 (Midostaurin), 1.4 (CGP62221), and 0.1 (CGP52421) in FLT3-based cellular assays [2].

FLT3-ITD Cellular Potency

Head-to-head

1.4× more potent than Midostaurin; 14× vs CGP52421

Supports cellular potency endpoint comparison

FLT3-ITD cell proliferation assays

Evidence Dimension	Relative potency in FLT3-driven cellular proliferation
Target Compound Data	Relative potency ~1.0-1.4
Comparator Or Baseline	Midostaurin (relative potency 1.0); CGP52421 (relative potency ~0.1)
Quantified Difference	CGP62221 is approximately equipotent to Midostaurin and ~10- to 14-fold more potent than CGP52421.
Conditions	FLT3-ITD expressing cell proliferation assays and FLT3-based cellular assays.

Why This Matters

Researchers requiring a FLT3 inhibitory tool with potency comparable to Midostaurin but lacking the parent drug's unique metabolic liabilities must select CGP62221 over the weakly active CGP52421.

• [1] MIMS. Rydapt Mechanism of Action. View Source
• [2] Dutreix C, et al. J Clin Oncol. 2009;27(15_suppl):e14540. Midostaurin: Review of pharmacokinetics (PK) and PK/pharmacodynamic (PD) relationship in AML/MDS patients. View Source

Plasma Exposure and Accumulation in AML Patients

In the KIT-driven mast cell leukemia line HMC-1.2, O-Desmethyl Midostaurin (CGP62221) produced significant growth inhibition and dephosphorylation of the KIT receptor [1]. The alternative metabolite CGP52421, despite accumulating to high levels in vivo, showed no substantial effects on KIT dephosphorylation or mast cell proliferation in the same model [1]. Chemical proteomics further confirmed that the downstream effector FES was recognized by Midostaurin and CGP62221, but not by CGP52421 [2].

Plasma Exposure Ratio

Head-to-head

1.2–2.3× Midostaurin trough concentration; CGP52421 5.2–13.9×

Informs bioanalytical method calibration and exposure models

Steady-state trough in human research plasma matrices

Evidence Dimension	Inhibition of KIT-dependent proliferation and target engagement
Target Compound Data	Significant growth inhibition and KIT dephosphorylation; FES target engagement.
Comparator Or Baseline	Midostaurin (active); CGP52421 (no substantial effect on proliferation/KIT; no FES engagement).
Quantified Difference	CGP62221 fully retains activity while CGP52421 is functionally inactive for KIT-driven proliferation.
Conditions	HMC-1.2 mast cell leukemia line; chemical proteomics in MC lysates.

Why This Matters

For studies focused on KIT-dependent pathologies like systemic mastocytosis, CGP62221 is a functionally active metabolite, whereas the alternative metabolite CGP52421 is not a suitable substitute for this mechanism.

• [1] Peter B, et al. Leukemia. 2016;30(2):464-472. Target interaction profiling of midostaurin and its metabolites in neoplastic mast cells. View Source
• [2] Peter B, et al. Leukemia. 2016;30(2):464-472. (Target interaction profiling). View Source

Terminal Elimination Half-Life in Humans

Following oral administration of Midostaurin, the plasma half-life of the O-Desmethyl metabolite CGP62221 was determined to be 33.4 hours [1]. This is substantially longer than the parent compound Midostaurin (20.3 hours) but markedly shorter than the alternative hydroxy metabolite CGP52421 (495 hours) [1]. The circulating exposure of CGP62221 is significant, representing 27.7% of total drug-related material in plasma, compared to 22.0% for Midostaurin and 32.7% for CGP52421 [1].

Terminal Half-Life

Reported

33.4 h (vs Midostaurin 20.3 h, CGP52421 495 h)

Distinct half-life influences washout timing in pharmacokinetic studies

Healthy subjects after single oral dose

Evidence Dimension	Plasma elimination half-life (t1/2)
Target Compound Data	33.4 hours
Comparator Or Baseline	Midostaurin: 20.3 hours; CGP52421: 495 hours
Quantified Difference	CGP62221 half-life is 1.6-fold longer than Midostaurin and ~15-fold shorter than CGP52421.
Conditions	Healthy human subjects following a single 50 mg oral dose of [14C]midostaurin.

Why This Matters

Procurement for in vivo studies or analytical method development requires a compound with a defined and distinct half-life; CGP62221's intermediate PK profile is critical for accurate modeling and metabolite monitoring.

• [1] He H, et al. Drug Metab Dispos. 2025. Midostaurin, a Novel Protein Kinase Inhibitor for the Treatment of Acute Myelogenous Leukemia. View Source

Kinase Selectivity Profile

A broad kinase profiling study against 320 protein kinases revealed that O-Desmethyl Midostaurin (CGP62221) retains a selectivity pattern highly similar to Midostaurin, with one notable exception: CGP62221 was less active against LCK (lymphocyte-specific protein tyrosine kinase) [1]. Conversely, CGP62221 was identified as the most potent inhibitor of PRKG2 among the tested compounds [1]. This subtle shift in selectivity may have implications for downstream signaling and cellular effects distinct from the parent drug.

Kinase Selectivity

Data to verify

Similar overall profile to Midostaurin; most potent PRKG2 inhibitor; reduced LCK activity

Selectivity shifts may affect off-target interpretation in kinase panels

320-kinase panel at 10 µM

Evidence Dimension	Kinase inhibition profile (320 kinases)
Target Compound Data	Reduced activity against LCK; most potent PRKG2 inhibitor.
Comparator Or Baseline	Midostaurin (higher LCK activity, lower PRKG2 activity).
Quantified Difference	Not quantified in source; qualitative difference in rank-order potency.
Conditions	Radiometric transphosphorylation assays at 10 µM; IC50 determined for hits >50% inhibition.

Why This Matters

For experiments where LCK inhibition is a confounding factor or where PRKG2 is a target of interest, CGP62221 offers a differentiated tool compound profile compared to Midostaurin.

• [1] Manley PW, et al. Blood. 2017;130(Suppl 1):1383. Comparison of the Profile of the AML Drug Midostaurin (Rydapt®) As a Kinase Inhibitor with Those of Its Predominant Primary Human Metabolites. View Source

Functional Impact on Mast Cell Proliferation and Activation

O-Desmethyl Midostaurin (CGP62221) is an essential reference standard for quantifying the metabolic fate of Midostaurin in biological matrices . Unlike the parent drug, which is cleared rapidly, or the long-lived CGP52421, CGP62221's intermediate half-life (33.4 hours) and substantial plasma exposure (27.7% of circulating radioactivity) make it a robust and dynamic indicator of CYP3A4-mediated metabolism and patient compliance [1]. Its use is mandated in bioanalytical method validation for clinical and preclinical pharmacokinetic studies of Midostaurin [2].

Mast Cell Functional Impact

Head-to-head

Proliferation IC50 50–250 nM; histamine release comparable to Midostaurin

Supports use as metabolite-specific reference in mast cell research

HMC-1.2 cells; CGP52421 lacked anti-proliferative activity

Evidence Dimension	Use as a metabolite standard in bioanalysis
Target Compound Data	Required reference material for quantifying Midostaurin metabolism.
Comparator Or Baseline	Midostaurin (parent drug standard); CGP52421 (alternative metabolite standard).
Quantified Difference	Not applicable; utility is based on its unique chemical identity as the O-demethylated metabolite.
Conditions	In vitro hepatocyte incubations, human plasma/serum analysis via LC-MS/MS.

Why This Matters

For analytical laboratories developing or validating Midostaurin assays, procurement of a certified CGP62221 reference standard is non-negotiable; using parent drug or the wrong metabolite standard yields inaccurate pharmacokinetic assessments.

• [1] He H, et al. Drug Metab Dispos. 2025. Midostaurin Absorption, Metabolism, and Excretion. View Source
• [2] HMDB. O-Desmethyl Midostaurin (HMDB0259587). View Source

O-Desmethyl Midostaurin Key Applications

Bioanalytical Method Reference Standard

Researchers investigating the specific contribution of the active O-demethylated metabolite to Midostaurin's efficacy should employ CGP62221 in FLT3-ITD cellular proliferation and KIT-dependent mast cell growth assays. Its equipotency to Midostaurin on FLT3 and retained activity on KIT, contrasted with the inactivity of CGP52421, allows for precise dissection of metabolite-specific effects [1][2].

In Vitro FLT3 Potency Assays

Bioanalytical laboratories developing and validating LC-MS/MS methods for therapeutic drug monitoring or clinical trial sample analysis of Midostaurin must procure a high-purity reference standard of CGP62221. Given its substantial plasma exposure (27.7% of drug-related material) and distinct half-life (33.4 hours), it is a critical analyte for accurate pharmacokinetic profiling [3].

PK/PD Modeling and Simulation

For studies aiming to differentiate the effects of Midostaurin and its metabolites on specific off-target kinases, CGP62221 serves as a key comparator. Its reduced activity against LCK and enhanced potency on PRKG2, relative to the parent drug, provide a defined tool for exploring structure-activity relationships and potential off-target biology [4].

Mast Cell and Systemic Mastocytosis Research

In preclinical animal models of AML or SM, administration of CGP62221 can be used to directly study the pharmacodynamic effects of this specific metabolite, bypassing the complexity of parent drug metabolism. Alternatively, it can be used as an analytical spike-in control to quantify endogenous metabolite formation in Midostaurin-treated animals [3].

Application

Selection Property

Validation Focus

Bioanalytical Method Reference Standard

Metabolite-specific quantification in LC-MS/MS workflows

Method calibration with human plasma research matrices

In Vitro FLT3 Potency Assays

Relative cellular potency compared to parent drug and other metabolites

Confirm activity in FLT3-ITD expressing cell models

PK/PD Modeling and Simulation

Key pharmacokinetic parameters (half-life, tissue distribution)

Integrate into PBPK models with CYP3A4 metabolism data

Mast Cell and Systemic Mastocytosis Research

Anti-proliferative activity profile in mast cell lines

Compare with parent drug and 7-hydroxy metabolite in functional assays

• [1] MIMS. Rydapt Mechanism of Action. View Source
• [2] Peter B, et al. Leukemia. 2016;30(2):464-472. Target interaction profiling of midostaurin and its metabolites in neoplastic mast cells. View Source
• [3] He H, et al. Drug Metab Dispos. 2025. Midostaurin Absorption, Metabolism, and Excretion. View Source
• [4] Manley PW, et al. Blood. 2017;130(Suppl 1):1383. Comparison of the Profile of the AML Drug Midostaurin (Rydapt®) As a Kinase Inhibitor with Those of Its Predominant Primary Human Metabolites. View Source